Cas no 2138297-37-5 (2-Amino-6-fluoro-4-(3-methoxy-1,2-thiazol-5-yl)benzoic acid)

• Product Name: 2-Amino-6-fluoro-4-(3-methoxy-1,2-thiazol-5-yl)benzoic acid
• CAS No: 2138297-37-5
• MF: C₁₁H₉FN₂O₃S
• MW: 268.264164686203
• CID: 6388824
• PubChem ID: 165457371
• Update Time: 2025-10-25

2-Amino-6-fluoro-4-(3-methoxy-1,2-thiazol-5-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-fluoro-4-(3-methoxy-1,2-thiazol-5-yl)benzoic acid
• 2138297-37-5
• EN300-702944
• 2-Amino-6-fluoro-4-(3-methoxy-1,2-thiazol-5-yl)benzoic acid

• Inchi： 1S/C11H9FN2O3S/c1-17-9-4-8(18-14-9)5-2-6(12)10(11(15)16)7(13)3-5/h2-4H,13H2,1H3,(H,15,16)
• InChI Key： IJXYZEOWXYRIRJ-UHFFFAOYSA-N
• SMILES： S1C(=CC(=N1)OC)C1C=C(C(C(=O)O)=C(C=1)N)F

Computed Properties

• Exact Mass: 268.03179149g/mol
• Monoisotopic Mass: 268.03179149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-Amino-6-fluoro-4-(3-methoxy-1,2-thiazol-5-yl)benzoic acid

2-Amino-6-fluoro-4-(3-methoxy-1,2-thiazol-5-yl)benzoic Acid: A Comprehensive Overview

2-Amino-6-fluoro-4-(3-methoxy-1,2-thiazol-5-yl)benzoic acid, also known by its CAS number 2138297-37-5, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group, a fluoro substituent, and a thiazole ring. The presence of these functional groups makes it a versatile molecule with applications ranging from drug discovery to material science.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis and continuous flow chemistry to optimize the production process, ensuring scalability for industrial applications.

In terms of pharmacological activity, 2-Amino-6-fluoro-4-(3-methoxy-1,2-thiazol-5-yl)benzoic acid has shown promising results in preclinical studies. It exhibits potent anti-inflammatory properties, making it a potential candidate for the development of novel anti-inflammatory drugs. Additionally, studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. These findings underscore its potential as a lead compound in drug discovery programs targeting complex diseases.

The structural uniqueness of this compound also lends itself to applications in material science. Its ability to form stable complexes with metal ions has been explored for use in catalysis and sensor development. Recent research has highlighted its potential as a ligand in metalloenzyme mimics, offering new avenues for green chemistry and sustainable catalytic processes.

From an analytical perspective, the characterization of 2-Amino-6-fluoro-4-(3-methoxy-1,2-thiazol-5-yl)benzoic acid has been carried out using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided detailed insights into its molecular structure and stability under various conditions. Furthermore, computational chemistry approaches have been employed to predict its pharmacokinetic properties and optimize its bioavailability.

In conclusion, 2-Amino-6-fluoro-4-(3-methoxy-1,2-thiazol-5-yl)benzoic acid (CAS No: 2138297-37...) represents a multifaceted compound with diverse applications across scientific disciplines. Its continued exploration in both academic and industrial settings is expected to yield further breakthroughs in medicine and materials science.